Cas no 21218-11-1 (4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel-)

4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel- structure
21218-11-1 structure
Product Name:4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel-
CAS No:21218-11-1
MF:C10H16O
MW:152.233443260193
CID:263146
PubChem ID:89467
Update Time:2025-04-19

4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel-
    • ,5&#946
    • 4-Oxatricyclo[5.1.0.0(3,5)-]octane, 3,8,8-trimethyl-, (1α,3&#946
    • NSC 96745
    • SCHEMBL1261773
    • 3,8,8-Trimethyl-4-oxatricyclo(5.1.0.03,5)octane
    • NS00042324
    • 4-Oxatricyclo[5.1.0.0(3,5)-]octane, 3,8,8-trimethyl-, (1.alpha.,3.beta.,5.beta.,7.alpha.)-
    • 4-Oxatricyclo[5.1.0.0(3,5)-]octane, 3,8,8-trimethyl-, (1.alpha.,3.alpha.,5.alpha.,7.alpha.)-
    • NSC-96745
    • Z1509024943
    • 3,8,8-trimethyl-4-oxatricyclo[5.1.0.0?,?]octane
    • EINECS 244-280-4
    • 3,4-epoxycarane
    • 3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane
    • NSC96745
    • (1alpha,3alpha,5alpha,7alpha)-3,8,8-Trimethyl-4-oxatricyclo(5.1.0.03,5)octane
    • 2225-98-1
    • 21218-11-1
    • (1alpha,3beta,5beta,7alpha)-3,8,8-Trimethyl-4-oxatricyclo(5.1.0.03,5)octane
    • 3,8,8-Trimethyl-4-oxatricyclo[5.1.0.0,3,5]octane
    • EINECS 252-664-8
    • DTXSID201241384
    • 3-carene oxide
    • AGHSZSJVJPSERC-UHFFFAOYSA-N
    • EN300-248203
    • EINECS 218-753-0
    • CAA22598
    • 35671-18-2
    • Inchi： 1S/C10H16O/c1-9(2)6-4-8-10(3,11-8)5-7(6)9/h6-8H,4-5H2,1-3H3
    • InChI Key： AGHSZSJVJPSERC-UHFFFAOYSA-N
    • SMILES： O1C2CC3C(C)(C)C3CC12C

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12.5Ų

4-Oxatricyclo[5.1.0.03,5]octane,3,8,8-trimethyl-, (1R,3R,5S,7S)-rel- Related Literature

Related Categories

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